Cas no 1892199-06-2 (2-1-(1-aminoethyl)cyclopropyl-4-bromophenol)

• Product Name: 2-1-(1-aminoethyl)cyclopropyl-4-bromophenol
• CAS No: 1892199-06-2
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6028829
• PubChem ID: 117393299
• Update Time: 2025-10-28

2-1-(1-aminoethyl)cyclopropyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminoethyl)cyclopropyl-4-bromophenol
• EN300-1924459
• 2-[1-(1-aminoethyl)cyclopropyl]-4-bromophenol
• 1892199-06-2

• Inchi： 1S/C11H14BrNO/c1-7(13)11(4-5-11)9-6-8(12)2-3-10(9)14/h2-3,6-7,14H,4-5,13H2,1H3
• InChI Key： WYXFECRZTKZHCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(C(C)N)CC1)O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminoethyl)cyclopropyl-4-bromophenol

Comprehensive Overview of 2-1-(1-aminoethyl)cyclopropyl-4-bromophenol (CAS No. 1892199-06-2): Properties, Applications, and Research Insights

2-1-(1-aminoethyl)cyclopropyl-4-bromophenol (CAS No. 1892199-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring, an aminoethyl side chain, and a bromophenol moiety, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological activity through targeted modifications.

In recent years, the demand for high-purity bromophenol derivatives has surged, driven by their utility in designing small-molecule inhibitors and bioconjugates. The presence of the bromine atom in 2-1-(1-aminoethyl)cyclopropyl-4-bromophenol facilitates cross-coupling reactions, a hot topic in click chemistry and medicinal chemistry. This aligns with the growing trend of fragment-based drug design, where researchers seek modular compounds to accelerate lead optimization.

From a synthetic perspective, the cyclopropyl group in this compound introduces ring strain, which can enhance binding affinity to specific protein targets—a key focus area in cancer therapeutics and CNS drug development. Computational studies suggest that the aminoethyl side chain may improve solubility, addressing a common challenge in bioavailability optimization. These properties make CAS No. 1892199-06-2 a candidate for structure-activity relationship (SAR) studies, a frequently searched term in academic databases.

Environmental and regulatory considerations are also critical. Unlike traditional halogenated compounds, this molecule’s bromophenol unit is engineered for controlled reactivity, reducing unintended byproducts—a priority in green chemistry initiatives. Analytical methods like HPLC-MS and NMR are essential for quality control, as purity thresholds directly impact downstream applications in peptide synthesis and catalyst design.

Market trends indicate rising interest in custom synthetic intermediates, with CAS No. 1892199-06-2 being procured for high-throughput screening libraries. Its stability under physiological conditions further supports its use in proteomics research and diagnostic reagent development. For manufacturers, scalability and cost-effective synthesis routes remain focal points, often explored in patent literature and process chemistry forums.

In summary, 2-1-(1-aminoethyl)cyclopropyl-4-bromophenol exemplifies the intersection of innovative chemical design and practical utility. Its multifaceted applications—from drug discovery to material science—underscore its relevance in contemporary research. As the scientific community continues to explore targeted molecular scaffolds, compounds like this will play a pivotal role in advancing precision medicine and sustainable chemistry.